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Compound of Interest

Compound Name: Rubreserine

Cat. No.: B1680255 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Toxoplasma gondii is an obligate intracellular protozoan parasite capable of causing severe

disease, particularly in immunocompromised individuals and during congenital infection. The

current therapeutic options are limited and can be associated with significant side effects,

necessitating the discovery of novel anti-toxoplasmic agents. Rubreserine, a natural product,

has been identified as a promising inhibitor of Toxoplasma gondii proliferation. These

application notes provide detailed protocols for the in vitro assessment of rubreserine's

efficacy and mechanism of action against the tachyzoite stage of T. gondii.

Rubreserine targets the folate biosynthesis pathway, a critical metabolic route for the

parasite's survival and replication. Specifically, it inhibits the glutamine amidotransferase

activity of the bifunctional glutamine amidotransferase/aminodeoxychorismate synthase (GAT-

ADCS), an enzyme absent in its mammalian hosts. This targeted action provides a basis for

selective toxicity against the parasite.

Physicochemical Properties of Rubreserine
A summary of the key physicochemical properties of rubreserine is presented in Table 1. This

information is essential for the proper handling, storage, and preparation of the compound for

in vitro assays.
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Property Value Reference

Molecular Formula C₁₃H₁₆N₂O₂

Molecular Weight 232.28 g/mol

CAS Number 18455-27-1

Appearance Dark red crystals

Solubility Soluble in DMSO

Storage
Dry, dark at 0-4°C (short-term)

or -20°C (long-term)

In Vitro Efficacy and Cytotoxicity of Rubreserine
The inhibitory activity of rubreserine against T. gondii tachyzoites and its toxicity towards a

host cell line are summarized in Table 2. The selectivity index (SI) indicates the compound's

specificity for the parasite.

Parameter Value Host Cell Line Reference

IC₅₀ vs. T. gondii 20 µM
Human Foreskin

Fibroblasts (HFF)

CC₅₀ vs. Host Cells > 50 µM
Human Foreskin

Fibroblasts (HFF)

Selectivity Index (SI) > 2.5 - -

Note: The Selectivity Index is calculated as CC₅₀ / IC₅₀.

Signaling Pathway of Rubreserine Inhibition in
Toxoplasma gondii
The mechanism of action of rubreserine involves the disruption of the folate biosynthesis

pathway in Toxoplasma gondii. The following diagram illustrates the targeted step.
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Toxoplasma gondii Folate Biosynthesis

Inhibition by Rubreserine
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Anti-Toxoplasma Proliferation Assay Workflow

Seed HFF cells in 96-well plate

Infect with T. gondii tachyzoites

Add serial dilutions of Rubreserine

Incubate for 48 hours

Assess parasite proliferation

Calculate IC50 value

 

Host Cell Cytotoxicity Assay Workflow

Seed HFF cells in 96-well plate

Add serial dilutions of Rubreserine

Incubate for 48 hours

Perform Resazurin/MTT assay

Measure fluorescence/absorbance

Calculate CC50 value
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Folate Pathway Rescue Assay Workflow

Infect HFF cells with T. gondii

Treat with Rubreserine (at IC50)

Add pABA or 5-FTHF

Incubate for 48 hours

Assess parasite proliferation

Analyze for growth rescue

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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